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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962

Get Quote

ATTO 390 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with detailed

information on the stability of the fluorescent dye ATTO 390 in various experimental conditions.

Find answers to frequently asked questions and troubleshoot common issues to ensure optimal

performance of ATTO 390 in your assays.

Frequently Asked Questions (FAQs)
Q1: What are the general characteristics of ATTO 390?

ATTO 390 is a fluorescent label with a coumarin structure known for its high fluorescence

quantum yield (0.90), large Stokes shift, good photostability, and low molecular weight.[1][2] It

is moderately hydrophilic and fluoresces in the blue region of the visible spectrum.[3][4] Its rigid

molecular structure prevents the formation of isomers, ensuring consistent optical properties

that are nearly independent of solvent and temperature.[3][5]

Q2: In which solvents should I prepare my ATTO 390 stock solution?

The free-acid form of ATTO 390 is soluble in polar solvents like dimethylformamide (DMF),

dimethylsulfoxide (DMSO), or acetonitrile.[2] For reactive forms like NHS-esters and

maleimides, it is critical to use anhydrous and amine-free DMF or DMSO and to prepare the
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solution immediately before use to prevent hydrolysis.[2] For phalloidin conjugates, methanol is

recommended for preparing stock solutions.[2]

Q3: What is the recommended storage condition for ATTO 390?

ATTO 390 is shipped as a solvent-free solid at ambient temperature.[2] Upon receipt, it should

be stored at -20°C, protected from moisture and light.[2][6] Before opening the vial, it must be

allowed to equilibrate to room temperature to prevent moisture condensation.[2] When stored

correctly, the product is stable for at least three years.[2]

Q4: Is ATTO 390 sensitive to pH?

While specific data on fluorescence versus a wide pH range is not readily available, the

recommended protocols for labeling reactions provide insight. Labeling reactions with ATTO
390 NHS-ester are typically performed in buffers with a pH between 8.0 and 9.0 (e.g., sodium

bicarbonate buffer) to ensure the target amino groups are deprotonated and reactive.[7] For

longer reactions, adjusting the pH to 7.0-7.5 is suggested, implying good stability in the neutral

to slightly basic range.[7] As with any fluorophore, extreme pH values should be avoided, and

the optimal pH should be validated for your specific application.

Q5: Which buffers are compatible with ATTO 390?

The compatibility depends on the specific form of the dye being used.

For Spectroscopy (non-reactive dye): ATTO 390 is generally compatible with common

biological buffers like PBS, HEPES, and Borate. However, performance should be validated

for the specific experimental conditions.

For Labeling Reactions (e.g., NHS-ester): It is critical to avoid amine-containing buffers such

as Tris or glycine, as they will compete with the target molecule for reaction with the dye.[7]

Buffers like phosphate-buffered saline (PBS) or sodium bicarbonate are recommended for

conjugation.[7]

Data Summary
The table below summarizes the key optical properties of the ATTO 390 dye.
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Property Value Reference

Excitation Maximum (λex) 390 nm [1][4]

Emission Maximum (λem) 479 nm [4]

Molar Extinction Coefficient

(εmax)
2.4 x 10⁴ M⁻¹cm⁻¹ [4][8]

Fluorescence Quantum Yield

(Φf)
0.90 [1][4]

Fluorescence Lifetime (τfl) 5.0 ns [1][4]

Molecular Weight (Free Acid) 343.42 g/mol [4]

Troubleshooting Guide
Q: My ATTO 390 fluorescence signal is weak or absent. What could be the cause?

A: Several factors could lead to a weak signal. Use the following decision tree to diagnose the

issue.
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Problem: Low or No Signal

Is the buffer pH optimal
(typically pH 7.0-8.5)?

Was the correct reactive dye chemistry
used for the target molecule?

 Yes

Solution: Adjust buffer to the
neutral or slightly basic range.

Validate pH for your assay.

 No

Was the sample exposed to
prolonged intense light?

 Yes

Solution: Ensure buffer is free of
competing amines (e.g., Tris) if

using NHS-ester.

 No

Was the dye stored correctly
(-20°C, protected from light/moisture)?

 No

Solution: Minimize light exposure.
Use antifade reagents.

Reduce laser power/exposure time.

 Yes

Solution: Use a fresh vial of dye.
Ensure proper storage protocols

are followed.

 No

Preparation

Experiment Analysis

Prepare 1 mM
ATTO 390 Stock

in Anhydrous DMSO

Dilute ATTO 390 to 1 µM
in each Test Buffer

Prepare Test Buffers
(e.g., PBS, Tris, Custom)

Measure Initial Fluorescence
(T=0)

Incubate Samples
(e.g., 24h at RT, 4°C,

or under constant illumination)
Measure Final Fluorescence Calculate % Fluorescence

Remaining
Compare Stability

Across Buffers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

